Cas no 126651-92-1 (Benzenecarbothioicacid, 2,4-dihydroxy-5-(3-hydroxybutyl)-3,6-dimethyl-, S-methyl ester (9CI))

• Product Name: Benzenecarbothioicacid, 2,4-dihydroxy-5-(3-hydroxybutyl)-3,6-dimethyl-, S-methyl ester (9CI)
• CAS No: 126651-92-1
• Molecular Formula: C₁₄H₂₀O₄S
• Molecular Weight: 284.3712
• CID: 178470
• PubChem ID: 164225

Benzenecarbothioicacid, 2,4-dihydroxy-5-(3-hydroxybutyl)-3,6-dimethyl-, S-methyl ester (9CI) Properties

Names and Identifiers

• Benzenecarbothioicacid, 2,4-dihydroxy-5-(3-hydroxybutyl)-3,6-dimethyl-, S-methyl ester (9CI)
• resorthiomycin
• S-Methyl 2,4-dihydroxy-5-(3-hydroxybutyl)-3,6-dimethylbenzenecarb othioate
• 6-Acetyl-4-(3-hydroxybutyl)-2-methyl-5-methylthioresorcinol
• Ethanone, 1-(2,4-dihydroxy-5-(3-hydroxybutyl)-3-methyl-6-(methylthio)phenyl)-
• 2,4-Dihydroxy-5-(3-hydroxybutyl)-3,6-dimethylthiobenzoic acid S-methyl ester
• s-methyl 2,4-dihydroxy-5-(3-hydroxybutyl)-3,6-dimethylbenzenecarbothioate
• 126651-92-1
• DTXSID00925648
• S-Methyl 2,4-dihydroxy-5-(3-hydroxybutyl)-3,6-dimethylbenzene-1-carbothioate

• InChIKey： YIKHKZNDXADDGL-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20O4S/c1-7(15)5-6-10-8(2)11(14(18)19-4)13(17)9(3)12(10)16/h7,15-17H,5-6H2,1-4H3
• SMILES： CC(CCC1=C(O)C(C)=C(O)C(C(SC)=O)=C1C)O

Computed Properties

• Exact Mass: 284.1083
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 284.108
• Heavy Atom Count: 19
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 77.76
• Refractive Index: 1.599
• Boiling Point: 479.2°Cat760mmHg
• Flash Point: 243.6°C
• Density: 1.246

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives